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Compound of Interest

Compound Name: Pbdttt-eft

Cat. No.: B15881629

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working on optimizing PBDTTT-EFT:acceptor blend

ratios for high power conversion efficiency (PCE) in organic solar cells.

Frequently Asked Questions (FAQs)
Q1: What is a typical starting blend ratio for PBDTTT-EFT and a fullerene acceptor like

PC71BM?

A common and effective starting point for blending the donor polymer PBDTTT-EFT with the

fullerene acceptor PC71BM is a weight ratio of 1:1.5.[1] This ratio has been shown to yield high

power conversion efficiencies, often exceeding 9%.[2][3] Optimization around this ratio is

recommended to achieve the best device performance.

Q2: What are the benefits of using a non-fullerene acceptor (NFA) with PBDTTT-EFT?

Non-fullerene acceptors (NFAs) offer several advantages over traditional fullerene-based

acceptors. These include tunable energy levels, which can lead to higher open-circuit voltages

(Voc), and broader absorption spectra, contributing to a higher short-circuit current density
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(Jsc). The transition to NFAs is a key strategy for further enhancing the PCE of organic solar

cells.

Q3: What is the role of a solvent additive like 1,8-diiodooctane (DIO) and what is a typical

concentration to use?

Solvent additives like 1,8-diiodooctane (DIO) are crucial for optimizing the morphology of the

PBDTTT-EFT:acceptor blend. DIO can improve the solubility of the acceptor and promote the

formation of an interpenetrating network structure within the active layer, which is beneficial for

charge transport.[2][4] A typical concentration for DIO is around 3% by volume in a solvent like

chlorobenzene.[1][2][4] The addition of 3 vol% DIO has been shown to increase PCE from

approximately 6.4% to 9.5% in PBDTTT-EFT:PC71BM devices.[2]

Q4: How does the blend ratio affect the molecular orientation of PBDTTT-EFT?

The blend ratio can influence the molecular orientation of the PBDTTT-EFT polymer. In pristine

films, PBDTTT-EFT tends to have a "face-on" orientation, which is advantageous for charge

transport. However, as the concentration of an acceptor like PC71BM increases, an "edge-on"

orientation can also be observed.[2] Achieving a balance between these orientations is

important for optimal device performance.

Troubleshooting Guide
This guide addresses common issues encountered during the optimization of PBDTTT-
EFT:acceptor blend ratios.

Issue 1: Low Power Conversion Efficiency (PCE)

Symptom: The overall efficiency of the solar cell is significantly lower than expected.

Possible Causes & Solutions:
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Possible Cause Recommended Action

Suboptimal Blend Ratio

Systematically vary the donor:acceptor weight

ratio (e.g., 1:1, 1:1.5, 1:2) to find the optimal

composition for your specific acceptor.

Poor Morphology

Introduce or vary the concentration of a solvent

additive like DIO (e.g., 1-5 vol%) to improve the

blend morphology. Consider post-fabrication

thermal annealing to further refine the

nanostructure.

Incorrect Active Layer Thickness

Optimize the spin coating speed to achieve an

ideal active layer thickness, typically in the

range of 80-120 nm.

Energy Level Mismatch

Ensure proper energy level alignment between

PBDTTT-EFT and the chosen acceptor to

facilitate efficient charge transfer.

Issue 2: Low Short-Circuit Current (Jsc)

Symptom: The current generated by the device under illumination is low.

Possible Causes & Solutions:
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Possible Cause Recommended Action

Poor Light Absorption

Ensure the active layer thickness is sufficient for

absorbing a significant portion of the solar

spectrum. Verify the absorption profile of your

blend using UV-Vis spectroscopy.

Inefficient Exciton Dissociation

An unfavorable morphology with large domains

can hinder exciton dissociation at the donor-

acceptor interface. Optimize the blend ratio and

use of additives to create a finer intermixing of

the materials.

Poor Charge Transport

A disconnected network of the donor or acceptor

phase can impede the transport of charge

carriers to the electrodes. Characterize the

morphology with techniques like Atomic Force

Microscopy (AFM).

Issue 3: Low Fill Factor (FF)

Symptom: The "squareness" of the J-V curve is poor, indicating high series resistance or low

shunt resistance.

Possible Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Possible Cause Recommended Action

High Series Resistance

This can be caused by poor charge carrier

mobility in the active layer or high contact

resistance at the interfaces. Optimize the blend

morphology and ensure clean, well-defined

interfaces between layers.

Low Shunt Resistance

Shunt pathways can be created by defects or

pinholes in the active layer, leading to current

leakage. Ensure uniform and defect-free film

deposition.

Unbalanced Charge Transport

A significant mismatch in the electron and hole

mobility can lead to charge recombination and a

lower fill factor.

Issue 4: Low Open-Circuit Voltage (Voc)

Symptom: The maximum voltage from the device is lower than the theoretical potential.

Possible Causes & Solutions:

Possible Cause Recommended Action

Energy Level Misalignment

The Voc is largely determined by the energy

difference between the HOMO of the donor

(PBDTTT-EFT) and the LUMO of the acceptor.

Choose an acceptor with an appropriate LUMO

level.

High Charge Recombination

Recombination of charge carriers at the donor-

acceptor interface or at defects can reduce the

Voc. Improve the morphology and passivate any

interfacial defects.

Interface Issues

Poor quality interfaces with the charge transport

layers can introduce energy barriers and

increase recombination.
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Data Presentation
Table 1: Performance of PBDTTT-EFT:PC71BM Solar Cells with Varying Blend Ratios and

Additives.

Donor:Acce
ptor Ratio
(w/w)

Additive
(vol%)

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

1:1.5 None 0.82 12.16 48.9 4.88

1:1.5 3% DIO 0.80 17.6 67.0 9.43

Data extracted from a study on inverted device structures using chlorobenzene as the solvent.

[1]

Table 2: Performance of PBDTTT-EFT Blended with a Non-Fullerene Acceptor (IDFBR) in a

Ternary System.

Donor:Accept
or1:Acceptor2
Ratio

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

PBDTTT-

EFT:IDTBR:IDFB

R (1:0.5:0.5)

1.03 17.2 60 11.0

This data demonstrates the potential of using multiple acceptors with PBDTTT-EFT to achieve

high Voc and PCE.

Experimental Protocols
Protocol 1: Fabrication of PBDTTT-EFT:PC71BM Solar Cells

This protocol describes a typical procedure for fabricating an inverted organic solar cell.
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Substrate Cleaning: Sequentially clean ITO-coated glass substrates by sonicating in a

detergent solution, deionized water, and isopropyl alcohol. Dry the substrates with nitrogen

gas.

Electron Transport Layer (ETL) Deposition: Deposit a layer of ZnO nanoparticles onto the

ITO substrate via spin coating, followed by annealing.

Active Layer Preparation:

Prepare a solution of PBDTTT-EFT and PC71BM in a 1:1.5 weight ratio in chlorobenzene.

A typical total concentration is 20-25 mg/mL.

Add 1,8-diiodooctane (DIO) to the solution at a concentration of 3% by volume.

Stir the solution at a moderate temperature (e.g., 60-70 °C) for several hours in a nitrogen-

filled glovebox to ensure complete dissolution.

Active Layer Deposition:

Spin-coat the PBDTTT-EFT:PC71BM blend solution onto the ETL. The spin speed should

be optimized to achieve the desired thickness (e.g., 1000-1500 rpm for ~100 nm).

Allow the film to dry in the glovebox.

Hole Transport Layer (HTL) Deposition: Deposit a layer of MoO3 via thermal evaporation on

top of the active layer.

Top Electrode Deposition: Thermally evaporate a silver (Ag) top electrode through a shadow

mask to define the device area.

Device Annealing: Perform a post-fabrication thermal anneal of the completed device. The

temperature and time should be optimized (e.g., 70-90 °C for 10 minutes).

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#technical-support-center-optimizing-pbdttt-eft-acceptor-blends
https://www.benchchem.com/product/b15881629/docs?utm_src=pdf-body#technical-support-center-optimizing-pbdttt-eft-acceptor-blends
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Device Fabrication

Post-Fabrication

Start

Substrate Cleaning

Active Layer Solution
(PBDTTT-EFT:Acceptor + Additive)

ETL Deposition
(e.g., ZnO)

Active Layer
Spin Coating

HTL Deposition
(e.g., MoO3)

Top Electrode Deposition
(e.g., Ag)

Thermal Annealing

Device Characterization
(J-V, EQE)

End

Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of PBDTTT-EFT based organic solar cells.
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Caption: Troubleshooting logic for diagnosing the root causes of low Power Conversion

Efficiency (PCE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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